N-[cyano(3,4-dichlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide

• IUPAC Name: N-[cyano-(3,4-dichlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide
• InChI: InChI=1S/C13H11Cl2N3O2/c14-8-2-1-7(5-9(8)15)11(6-16)18-13(20)10-3-4-12(19)17-10/h1-2,5,10-11H,3-4H2,(H,17,19)(H,18,20)
• InChI Key: JANQXPUKIZJTRA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC1C(=O)NC(C#N)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C13H11Cl2N3O2
• Molecular Weight: 312.15 g/mol

Description

N-[cyano(3,4-dichlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide, also known as DPCPX, is a selective antagonist of adenosine A1 receptors. It has been widely used in scientific research to investigate the role of adenosine A1 receptors in various physiological and pathological processes.

Mechanism of Action

N-[cyano(3,4-dichlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide acts as a competitive antagonist of adenosine A1 receptors, which are widely distributed in various tissues and organs. Adenosine A1 receptors are involved in the regulation of various physiological processes, such as heart rate, blood pressure, renal function, and neurotransmitter release. By blocking the activation of adenosine A1 receptors, N-[cyano(3,4-dichlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide can modulate these physiological processes.
Biochemical and physiological effects:
N-[cyano(3,4-dichlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide has been shown to have various biochemical and physiological effects in different organs and tissues. For example, in the heart, N-[cyano(3,4-dichlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide can increase heart rate and contractility by blocking the inhibitory effect of adenosine on the sympathetic nervous system. In the kidney, N-[cyano(3,4-dichlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide can increase renal blood flow and glomerular filtration rate by blocking the vasoconstrictive effect of adenosine on the renal vasculature. In the brain, N-[cyano(3,4-dichlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide can modulate neurotransmitter release and synaptic plasticity by blocking the inhibitory effect of adenosine on neurotransmitter release.

Advantages and Limitations for Lab Experiments

N-[cyano(3,4-dichlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide has several advantages for lab experiments, such as its high selectivity for adenosine A1 receptors, its well-established pharmacological profile, and its availability as a commercial product. However, N-[cyano(3,4-dichlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide also has some limitations, such as its relatively low potency compared to other adenosine A1 receptor antagonists, its potential off-target effects, and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on N-[cyano(3,4-dichlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide. One direction is to investigate its potential therapeutic applications in various diseases, such as cardiovascular diseases, renal diseases, and neurological diseases. Another direction is to develop novel derivatives of N-[cyano(3,4-dichlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide with improved pharmacological properties, such as higher potency, selectivity, and solubility. Finally, further studies are needed to elucidate the precise mechanisms of action of N-[cyano(3,4-dichlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide in different organs and tissues, and to identify its potential off-target effects.

Synthesis Methods

N-[cyano(3,4-dichlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide can be synthesized using a multi-step process, starting from commercially available starting materials. The synthesis involves the reaction of 3,4-dichlorobenzyl cyanide with 2,5-dioxopyrrolidine-1-carboxylic acid to form the intermediate, which is then converted to N-[cyano(3,4-dichlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide by a series of reactions involving protection and deprotection of functional groups.

Scientific Research Applications

N-[cyano(3,4-dichlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide has been extensively used in scientific research to investigate the role of adenosine A1 receptors in various physiological and pathological processes, such as cardiovascular function, renal function, neuronal function, and inflammation. It has also been used in drug discovery research to develop novel adenosine A1 receptor antagonists for the treatment of various diseases.